Cas no 1784849-80-4 (2-1-(2,6-difluorophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2,6-difluorophenyl)cyclopropylacetic acid
• CAS No: 1784849-80-4
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 6104295
• PubChem ID: 84782208
• Update Time: 2025-10-19

2-1-(2,6-difluorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,6-difluorophenyl)cyclopropylacetic acid
• 1784849-80-4
• 2-[1-(2,6-difluorophenyl)cyclopropyl]acetic acid
• EN300-1848451

• Inchi： 1S/C11H10F2O2/c12-7-2-1-3-8(13)10(7)11(4-5-11)6-9(14)15/h1-3H,4-6H2,(H,14,15)
• InChI Key： SYJGEZCWODORFR-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(CC(=O)O)CC1)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,6-difluorophenyl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2,6-difluorophenyl)cyclopropylacetic acid (CAS No. 1784849-80-4): Properties, Applications, and Research Insights

2-1-(2,6-difluorophenyl)cyclopropylacetic acid (CAS No. 1784849-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropylacetic acid backbone with a 2,6-difluorophenyl substituent, offering a balance of steric hindrance and electronic effects. This configuration is particularly valuable in drug discovery, where such motifs are often explored for their potential to modulate biological targets with high specificity.

Recent studies highlight the growing interest in fluorinated compounds like 2-1-(2,6-difluorophenyl)cyclopropylacetic acid, as fluorine atoms can enhance metabolic stability and bioavailability. Researchers are actively investigating its role in the synthesis of small-molecule inhibitors for enzymes involved in inflammatory pathways. A 2023 publication in the Journal of Medicinal Chemistry noted analogs of this compound exhibiting promising activity against COX-2, a key target in pain management therapies.

From an industrial perspective, the demand for cyclopropane derivatives has surged, driven by their utility in crop protection chemicals. The 2,6-difluorophenyl moiety in this compound is particularly relevant for designing next-generation herbicides with reduced environmental persistence. Companies like Syngenta and Bayer have patented similar structures, underscoring the commercial potential of CAS No. 1784849-80-4.

Analytical characterization of 2-1-(2,6-difluorophenyl)cyclopropylacetic acid typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection) and high-resolution mass spectrometry. Its physicochemical properties—including a calculated logP of 2.1 and moderate water solubility—make it suitable for formulation development. These attributes align with current trends in green chemistry, where researchers prioritize compounds with balanced polarity profiles to minimize solvent waste.

Frequently asked questions in scientific forums revolve around the synthetic routes to this compound. A common approach involves cyclopropanation of appropriately substituted olefins followed by carboxylation. Patent literature suggests that the enantiomeric purity of 2-1-(2,6-difluorophenyl)cyclopropylacetic acid can significantly impact biological activity—a critical consideration given the pharmaceutical industry's focus on chiral drug development.

Emerging applications in material science have also been reported. The rigid cyclopropyl ring system can impart desirable thermal stability to polymers when incorporated as a monomer. This dual utility—spanning life sciences and materials—positions CAS No. 1784849-80-4 as a versatile building block in multidisciplinary research.

Regulatory aspects remain favorable for this compound, as it currently falls outside restricted substance lists. However, researchers must adhere to REACH and FDA guidelines when developing derivatives for commercial use. The compound's safety profile, as documented in preliminary toxicology screens, shows no significant ecotoxicological risks at typical research-scale concentrations.

In summary, 2-1-(2,6-difluorophenyl)cyclopropylacetic acid represents a compelling case study in modern chemical innovation. Its structural elegance, combined with broad applicability across therapeutics, agriculture, and advanced materials, ensures its continued relevance in peer-reviewed literature and industrial R&D pipelines alike.